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Compound of Interest

Compound Name: Trizma citrate tribasic

Cat. No.: B12041681

Get Quote

Executive Summary & Hazard Profile
Compound Identity: Trizma® Citrate Tribasic (Tris(hydroxymethyl)aminomethane citrate) CAS

Number: 6986-91-0 (Solid/Crystalline form) Primary Application: Biological buffer formulation

(DNA/RNA extraction, electrophoresis).

As a Senior Application Scientist, I emphasize that while Trizma® Citrate is often classified as

"Low Hazard" or "Non-Hazardous" under GHS criteria in many jurisdictions, complacency is the

primary vector for laboratory incidents. The risks here are not acute toxicity, but rather chronic

sensitization, mechanical irritation (dust inhalation), and experimental contamination.

The "Low Hazard" Trap: Researchers often treat buffers as benign. However, Trizma salts are

hygroscopic amine powders. Inhalation of fine particulates can trigger respiratory irritation, and

skin contact introduces nucleases (RNase/DNase) from the operator into the buffer,

compromising downstream applications like PCR or sequencing.

Core Safety Directive: Treat this substance as an Irritant (Skin/Eye/Respiratory). Your PPE

serves a dual purpose: protecting your respiratory tract from cumulative dust exposure and

protecting the chemical from biological contamination.
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Personal Protective Equipment (PPE) Matrix
Select PPE based on the activity, not just the chemical. Bulk handling generates significantly

more dust than aliquoting.

PPE Component
Standard Bench
Work (Small Scale
< 50g)

Bulk Handling /
Stock Solution
Prep (> 50g)

Technical Rationale

Hand Protection

Nitrile Gloves

(Standard Exam, 4-5

mil)

Nitrile Gloves

(Extended Cuff, >5

mil)

Latex is avoided to

prevent protein

contamination and

allergies. Nitrile offers

superior resistance to

buffer salts and

incidental splashes.

Eye Protection
Safety Glasses with

Side Shields

Chemical Splash

Goggles

Crystalline dust can

bypass standard

glasses during bulk

pouring. Goggles seal

the eyes from airborne

particulates.

Respiratory
Not required if working

in Fume Hood

N95 Respirator (if

outside hood)

Fine buffer dust

(<10µm) is inhalable.

If a fume hood is

unavailable for bulk

transfer, N95 is

mandatory to prevent

mucous membrane

irritation.

Body Protection
Standard Lab Coat

(Cotton/Poly blend)

Lab Coat +

Disposable Tyvek®

Sleeves

Static electricity

attracts Trizma dust to

forearms/cuffs.

Sleeves prevent

migration of dust onto

street clothes.
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Operational Protocol: The "Zero-Static" Weighing
Workflow
Trizma powders are prone to static charge, causing "flying powder" during weighing. This

creates an inhalation hazard and alters the precise mass required for molarity calculations.

Phase 1: Preparation
Environmental Control: Perform all weighing of quantities >10g inside a Chemical Fume

Hood or a Powder Weighing Station.

Static Mitigation: Use an ionizing bar or anti-static gun on the weigh boat and spatula before

use. If unavailable, wipe the weigh boat bottom with a damp Kimwipe (do not wet the

interior).

Glove Integrity: Inspect gloves for micro-tears. The salt from sweat can pass through

compromised gloves, altering the ionic strength of your buffer.

Phase 2: Transfer & Solubilization
The "Tap" Method: Never pour directly from a large drum to a small boat. Transfer to a

secondary container first, then use a spatula.

Liquid Trap: When preparing solutions, have the stir bar and 50% of the solvent (water)

already spinning in the beaker before adding powder. This suppresses dust cloud formation

immediately upon contact.

Exothermic Check: Trizma neutralization can be slightly exothermic. Monitor temperature if

working with temperature-sensitive enzymes downstream.

Phase 3: Decontamination
Wet Wipe Down: Never dry-sweep spilled powder. This aerosolizes it. Use a wet paper towel

or specific "dust-grabber" wipes.

pH Verification: Spilled buffer on bench surfaces can dry into invisible salts, altering the pH of

future experiments placed on that surface. Wipe with 70% Ethanol after the water wash.
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Visualizing the Safety Workflow
The following diagram illustrates the decision logic for handling Trizma Citrate, prioritizing dust

control.

Start: Task Assessment Check Mass Quantity

< 50g (Benchtop)

> 50g (Bulk)

PPE: Safety Glasses,
Std Nitrile Gloves

PPE: Goggles, N95,
Extended Cuff Gloves

Weighing Process
(Anti-Static Protocol)Fume Hood Available?

Work in Hood
(Sash at safe height)

Yes

Don N95 Respirator

No

Wet Wipe Decon

Click to download full resolution via product page

Figure 1: Decision logic for PPE selection and engineering controls based on mass and

ventilation availability.

Disposal & Emergency Response
Disposal Protocols

Solid Waste: Excess dry powder should be collected in a container labeled "Non-Hazardous

Chemical Waste" (unless contaminated with other hazardous agents). Do not discard large

amounts in regular trash to prevent janitorial staff exposure to undefined dusts.

Liquid Waste: Aqueous solutions of Trizma Citrate (pH 6-9) are generally drain-safe in many

municipalities if diluted significantly (check local EHS regulations). If the pH is adjusted

outside 5.5–10.5, neutralize before disposal.

Emergency Response
Eye Contact: Flush immediately with eye-wash saline for 15 minutes. Trizma salts are

hypertonic and can cause dehydration of corneal tissue (irritation).

Inhalation: Move to fresh air. If coughing persists, seek medical evaluation. The primary risk

is mechanical irritation of the bronchial lining.
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Spill (Large): Wear an N95 respirator. Cover spill with wet paper towels to dampen dust, then

scoop into a waste pail.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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